Cas no 17217-83-3 (Acetic-18O2 acid(6CI,8CI,9CI))

• Product Name: Acetic-18O2 acid(6CI,8CI,9CI)
• CAS No: 17217-83-3
• MF: C₂H₄O₂
• MW: 64.0514822006226
• CID: 122179
• PubChem ID: 24872306
• Update Time: 2025-04-18

Acetic-18O2 acid(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic-18O2 acid(6CI,8CI,9CI)
• ACETIC ACID, [18O2 ]
• Acetic acid-18O2
• ACETIC-18O 2 ACID
• ACETIC-18O2 ACID, 95 ATOM % 18O
• 17217-83-3
• DTXSID60583900
• (~18~O_2_)Acetic acid
• Acetic acid-18O2, 95 atom % 18O
• J-010805

• MDL： MFCD01075642
• Inchi： 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i3+2,4+2
• InChI Key： QTBSBXVTEAMEQO-NUQCWPJISA-N
• SMILES： [18OH]C(C)=[18O]

Computed Properties

• Exact Mass: 64.02961935g/mol
• Monoisotopic Mass: 64.02961935g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 31
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.116 g/mL at 25 °C
• Melting Point: 16.2 °C (lit.)
• Boiling Point: 117-118 °C(lit.)
• Flash Point: Fahrenheit: 104 ° f
  Celsius: 40 ° c
  
• Refractive Index: n20/D 1.3715(lit.)
• Solubility: Not determined

Acetic-18O2 acid(6CI,8CI,9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2789 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-35
• Safety Instruction： 16-26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：10-35